Cas no 2229152-21-8 (4-(3-bromo-4-methylthiophen-2-yl)-1H-imidazole)

• Product Name: 4-(3-bromo-4-methylthiophen-2-yl)-1H-imidazole
• CAS No: 2229152-21-8
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• CID: 5943549
• PubChem ID: 165797373
• Update Time: 2025-05-21

4-(3-bromo-4-methylthiophen-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-methylthiophen-2-yl)-1H-imidazole
• 2229152-21-8
• EN300-1919932

• Inchi： 1S/C8H7BrN2S/c1-5-3-12-8(7(5)9)6-2-10-4-11-6/h2-4H,1H3,(H,10,11)
• InChI Key： NOTXAKKRMUTMLJ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1=CN=CN1

Computed Properties

• Exact Mass: 241.95133g/mol
• Monoisotopic Mass: 241.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.9Ų

Additional information on 4-(3-bromo-4-methylthiophen-2-yl)-1H-imidazole

4-(3-Bromo-4-Methylthiophen-2-yl)-1H-Imidazole: A Comprehensive Overview

The compound with CAS No. 2229152-21-8, known as 4-(3-bromo-4-methylthiophen-2-yl)-1H-imidazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a brominated thiophene ring with an imidazole moiety. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is a common structural motif in many biologically active compounds, including antifungal agents and anticancer drugs.

The thiophene ring in this compound adds another layer of complexity and functionality. Thiophenes are aromatic heterocycles that are known for their stability and ability to participate in various chemical reactions. The presence of a bromine atom at the 3-position of the thiophene ring introduces additional electronic effects, which can influence the compound's reactivity and biological activity. Furthermore, the methyl group at the 4-position of the thiophene contributes to the molecule's hydrophobicity, potentially enhancing its ability to interact with lipid-rich environments.

Recent studies have highlighted the potential of 4-(3-bromo-4-methylthiophen-2-yl)-1H-imidazole as a promising candidate in drug discovery. Researchers have explored its ability to inhibit certain enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of a key enzyme involved in tumor growth, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The combination of an imidazole ring and a brominated thiophene makes it an attractive candidate for use in organic electronics. Specifically, its electronic properties have been studied for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that this compound could serve as an effective charge transport material due to its favorable electronic structure.

The synthesis of 4-(3-bromo-4-methylthiophen-2-yl)-1H-imidazole typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the coupling of bromothiophene derivatives with imidazole precursors under palladium-catalyzed conditions. This method not only ensures high yields but also allows for precise control over the substitution pattern on the thiophene ring.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the compound's molecular structure and provided insights into its conformational flexibility. Additionally, computational studies using density functional theory (DFT) have been conducted to investigate the electronic properties of this molecule, further enhancing our understanding of its potential applications.

In conclusion, 4-(3-bromo-4-methylthiophen-2-yl)-1H-imidazole is a versatile compound with a wide range of potential applications in both pharmacology and materials science. Its unique structure, combined with its favorable electronic properties, makes it an intriguing subject for further research. As ongoing studies continue to uncover new insights into its biological and electronic behavior, this compound is poised to play a significant role in advancing both therapeutic development and technological innovation.